Cas no 166519-14-8 (2-(bromomethyl)-1,3,5-triisopropylbenzene)

• Product Name: 2-(bromomethyl)-1,3,5-triisopropylbenzene
• CAS No: 166519-14-8
• MF: C₁₆H₂₅Br
• MW: 297.27370429039
• CID: 1347530
• PubChem ID: 10590086
• Update Time: 2025-04-20

2-(bromomethyl)-1,3,5-triisopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1,3,5-triisopropylbenzene
• AKOS015152614
• CTK2G6313
• SureCN1689635
• 2-bromomethyl-1,2,3,4-tetrahydro-2-naphthalene
• Naphthalene, 2-(bromomethyl)-1,2,3,4-tetrahydro-
• 2-bromomethyl-1,3,5-triisopropylbenzene
• 2-bromomethyl-1,2,3,4-tetrahydronaphthalene
• 2,4,6-tri(isopropyl)benzyl bromide
• 2,4,6-tris(isopropyl)benzyl bromide
• 2,4,6-triisopropylbenzyl bromide
• AKOS015152614; CTK2G6313; SureCN1689635; 2-bromomethyl-1,2,3,4-tetrahydro-2-naphthalene; Naphthalene, 2-(bromomethyl)-1,2,3,4-tetrahydro-; 2-bromomethyl-1,3,5-triisopropylbenzene; 2-bromomethyl-1,2,3,4-tetrahydronaphthalene; 2,4,6-tri(isopropyl)benzyl bromide; 2,4,6-tris(isopropyl)benzyl bromide; 2,4,6-triisopropylbenzyl bromide;
• DS-020476
• SCHEMBL8134393
• RSORPJNOWMVHDL-UHFFFAOYSA-N
• 2,4,6 - triisopropylbenzyl bromide
• 166519-14-8

• Inchi： 1S/C16H25Br/c1-10(2)13-7-14(11(3)4)16(9-17)15(8-13)12(5)6/h7-8,10-12H,9H2,1-6H3
• InChI Key： RSORPJNOWMVHDL-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CC=1C(C)C)C(C)C)C(C)C

Computed Properties

• Exact Mass: 296.11405
• Monoisotopic Mass: 296.11396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0